Cas no 2228549-19-5 (2-amino-2-methyl-3-(oxan-4-yl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(oxan-4-yl)propan-1-ol
• CAS No: 2228549-19-5
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5999081
• PubChem ID: 165708961
• Update Time: 2025-10-23

2-amino-2-methyl-3-(oxan-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(oxan-4-yl)propan-1-ol
• EN300-1790371
• 2228549-19-5

• Inchi： 1S/C9H19NO2/c1-9(10,7-11)6-8-2-4-12-5-3-8/h8,11H,2-7,10H2,1H3
• InChI Key： PWRMXMJLYUECKL-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CC(C)(CO)N

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-2-methyl-3-(oxan-4-yl)propan-1-ol

Compound 2-amino-2-methyl-3-(oxan-4-yl)propan-1-ol (CAS No. 2228549-19-5)

The compound 2-amino-2-methyl-3-(oxan-4-yl)propan-1-ol, identified by the CAS registry number 2228549-19, is a versatile organic molecule with a unique structure that has garnered significant attention in recent scientific research. This compound belongs to the class of tertiary alcohols, characterized by the presence of an oxane ring (a six-membered ether ring) and an amino group attached to the same carbon atom. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound in various applications.

Recent studies have highlighted the potential of 2-amino-methyl-oxan-propanol derivatives in drug delivery systems due to their ability to form stable complexes with a wide range of bioactive molecules. Researchers have demonstrated that the oxane ring can serve as a platform for encapsulating drugs, enhancing their solubility, and controlling their release in vitro. This property has led to investigations into its use in targeted drug delivery, particularly in cancer therapy, where precise drug release is critical.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The amino group and hydroxyl group present in the molecule enable it to participate in various condensation reactions, such as those involving aldehydes and ketones. These reactions can lead to the formation of polymeric materials with tailored properties, including biodegradability and mechanical strength. Recent advancements have explored its use in synthesizing biocompatible polymers for tissue engineering applications.

The synthesis of 2-amino-methyl-oxan-propanol typically involves multi-step organic reactions, often starting from readily available starting materials such as diols and aldehydes. Researchers have optimized reaction conditions to improve yield and purity, employing techniques such as catalytic hydrogenation and phase-transfer catalysis. These optimizations have made the compound more accessible for large-scale production, paving the way for its commercialization.

From an environmental standpoint, studies have examined the biodegradability of this compound under various conditions. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, making it an eco-friendly alternative to traditional chemical additives. This attribute aligns with current global efforts to develop sustainable chemical processes and reduce environmental impact.

In conclusion, 2-amino-methyl-oxan-propanol (CAS No. 2228549-19) stands out as a multifaceted compound with diverse applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups continue to inspire innovative research directions, underscoring its importance in modern chemical science.